Sodium 4-nitrobenzoate
Overview
Description
Sodium 4-nitrobenzoate (also known as 4-nitrobenzoic acid sodium salt) is an organic compound with a molecular formula of C7H4NO4Na. It is a white, crystalline solid that is soluble in water. It is commonly used as a reagent in organic synthesis and as an analytical reagent. It is also used in the manufacture of dyes, plastics, and pharmaceuticals.
Scientific Research Applications
1. Structural Analysis and Coordination Polymeric Structures
Sodium 4-nitrobenzoate has been studied for its role in forming coordination polymeric structures. Smith (2013) investigated the structures of hydrated sodium salts of 4-chloro-3-nitrobenzoic acid and 2-amino-4-nitrobenzoic acid, revealing complex polymeric structures stabilized by intra- and intermolecular hydrogen bonding and strong π-π ring interactions (Smith, 2013).
2. Synthesis and Properties in Coordination Compounds
Srinivasan and Rane (2009) described the synthesis, properties, and supramolecular structure of di(aqua)bis(ethylenediamine)nickel(II) bis(4-nitrobenzoate), demonstrating the compound's role in forming hexacoordinated Ni(II) complex cations (Srinivasan & Rane, 2009).
3. Crystallographic Studies
The crystal and molecular structure of sodium p-nitrobenzoate trihydrate, a derivative of this compound, has been examined to understand geometries and symmetries in the compound's ring structure (Turowska-Tyrk et al., 1988).
4. Molecular Structure Analysis
Regulska et al. (2007) explored the influence of alkali metals on the electronic system of the 4-nitrobenzoic acid molecule, using vibrational and NMR spectra for a detailed analysis of molecular structures (Regulska et al., 2007).
5. Photochemical Studies
Usui, Takebayashi, and Takeuchi (1992) investigated the photochemical nitration of p-hydroxybenzoate initiated by UV irradiation to sodium nitrate, contributing to the understanding of photonitration mechanisms (Usui, Takebayashi, & Takeuchi, 1992).
6. Waste Resource Recovery
Ji Ming-zhon (2005) provided a method for recycling waste produced in the synthesis of 4-Nitroacetophenone, demonstrating the potential for recovering sodium salt of 4-nitrobenzoic acid crystals (Ji Ming-zhon, 2005).
Mechanism of Action
Target of Action
Sodium 4-nitrobenzoate, like other nitrobenzoates, is a derivative of benzocaine . Benzocaine is known to act as a blocker of nerve impulses and reduces the permeability of the neuronal membrane to sodium ions . Therefore, it’s plausible that this compound may interact with similar targets.
Mode of Action
Benzocaine acts by blocking nerve impulses, thereby reducing pain sensation
Biochemical Pathways
Studies on the degradation pathways of nitrobenzoates suggest that they are metabolized via reductive pathways . In these pathways, the nitro group is partially reduced to a hydroxylamino group, which is then further converted into other compounds . .
Result of Action
Given its structural similarity to benzocaine, it might exhibit some analgesic or anesthetic effects . .
Biochemical Analysis
Biochemical Properties
Sodium 4-nitrobenzoate interacts with various enzymes, proteins, and other biomolecules. For instance, it has been used as an inhibitor of 4-hydroxybenzoate:polyprenyltransferase (COQ2), a key enzyme involved in the biosynthesis of Coenzyme Q10 (CoQ10) . The nature of these interactions involves the binding of this compound to the active site of the enzyme, thereby inhibiting its function .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been shown to inhibit the biosynthesis of CoQ10, a potent lipophilic antioxidant in cell membranes and a carrier of electrons in the mitochondrial respiratory chain .
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. It binds to biomolecules, inhibits or activates enzymes, and changes gene expression . For example, it inhibits the enzyme COQ2, leading to a decrease in the biosynthesis of CoQ10 .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that it produces maximal oxidative stress and cell death at 40-50% residual CoQ10
Metabolic Pathways
This compound is involved in the metabolic pathway of CoQ10 biosynthesis . It interacts with the enzyme COQ2 and inhibits the conversion of 4-hydroxybenzoate to CoQ10 .
properties
IUPAC Name |
sodium;4-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO4.Na/c9-7(10)5-1-3-6(4-2-5)8(11)12;/h1-4H,(H,9,10);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFLMJULGUPSTCY-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)[O-])[N+](=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4NNaO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
62-23-7 (Parent) | |
Record name | Sodium 4-nitrobenzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003847572 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID50191790 | |
Record name | Sodium 4-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50191790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3847-57-2 | |
Record name | Sodium 4-nitrobenzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003847572 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium 4-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50191790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sodium 4-nitrobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.228 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Sodium 4-nitrobenzoate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2Z8CZV5S9L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.